Ethyl 4-chloro-7-fluoroquinoline-3-carboxylate
Cat. No. B1610967
M. Wt: 253.65 g/mol
InChI Key: GWUQWAKTJVDKJY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([OH:17])[c:7]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[cH:8][n:9][c:10]2[cH:11]1.[P:18]([Cl:19])([Cl:20])([Cl:21])=[O:22]>>[F:1][c:2]1[cH:3][cH:4][c:5]2[c:6]([Cl:20])[c:7]([C:12](=[O:13])[O:14][CH2:15][CH3:16])[cH:8][n:9][c:10]2[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cnc2cc(F)ccc2c1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1cnc2cc(F)ccc2c1Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
